Cas no 25173-21-1 (2-(2,4-Dichlorophenyl)propanoic acid)

2-(2,4-Dichlorophenyl)propanoic acid structure

25173-21-1 structure

Product Name:2-(2,4-Dichlorophenyl)propanoic acid

CAS No:25173-21-1

MF:C₉H₈Cl₂O₂

MW:219.06462097168

CID:5739743

PubChem ID:14029304

Update Time:2024-03-01

2-(2,4-Dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-Dichlorophenyl)propanoic acid
- Benzeneacetic acid, 2,4-dichloro-α-methyl-
- AKOS017554776
- 25173-21-1
- SPECGAQNAZRCGK-UHFFFAOYSA-N
- EN300-1137808
- 2-(2,4-dichlorophenyl)propanoicacid
- 2,4-dichlorophenyl propionic acid
- CS-0274989
- SCHEMBL838637
- Inchi： 1S/C9H8Cl2O2/c1-5(9(12)13)7-3-2-6(10)4-8(7)11/h2-5H,1H3,(H,12,13)
- InChI Key： SPECGAQNAZRCGK-UHFFFAOYSA-N
- SMILES： C(C1C=CC(Cl)=CC=1Cl)(C)C(=O)O

Computed Properties

Exact Mass: 217.9901349g/mol
Monoisotopic Mass: 217.9901349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.386±0.06 g/cm3(Predicted)
Melting Point: 73-74 °C(Solv: ligroine (8032-32-4))
Boiling Point: 324.8±27.0 °C(Predicted)
pka: 3.98±0.10(Predicted)

2-(2,4-Dichlorophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D711548-100mg	2-(2,4-dichlorophenyl)propanoic acid	25173-21-1	95%	100mg	$395	2024-08-03
eNovation Chemicals LLC	D711548-1g	2-(2,4-dichlorophenyl)propanoic acid	25173-21-1	95%	1g	$585	2024-08-03
eNovation Chemicals LLC	D711548-100mg	2-(2,4-dichlorophenyl)propanoic acid	25173-21-1	95%	100mg	$395	2025-02-21
eNovation Chemicals LLC	D711548-1g	2-(2,4-dichlorophenyl)propanoic acid	25173-21-1	95%	1g	$585	2025-02-21

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2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

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